Cas no 90532-01-7 (1-(bromomethyl)-3-(methylsulfanyl)benzene)

1-(bromomethyl)-3-(methylsulfanyl)benzene structure
90532-01-7 structure
Product Name:1-(bromomethyl)-3-(methylsulfanyl)benzene
CAS No:90532-01-7
MF:C8H9BrS
MW:217.126060247421
MDL:MFCD24464838
CID:4664608
PubChem ID:69116790
Update Time:2024-03-01

1-(bromomethyl)-3-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

    • (3-(bromomethyl)phenyl)(methyl)sulfane
    • Benzene, 1-(bromomethyl)-3-(methylthio)-
    • 1-(bromomethyl)-3-(methylsulfanyl)benzene
    • MDL: MFCD24464838
    • Inchi: 1S/C8H9BrS/c1-10-8-4-2-3-7(5-8)6-9/h2-5H,6H2,1H3
    • InChI Key: KXQGNTFIGUJDAS-UHFFFAOYSA-N
    • SMILES: C1(CBr)=CC=CC(SC)=C1

Computed Properties

  • Exact Mass: 215.96083g/mol
  • Monoisotopic Mass: 215.96083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 95.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 271.2±23.0 °C at 760 mmHg
  • Flash Point: 117.8±22.6 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(bromomethyl)-3-(methylsulfanyl)benzene Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 70.00 2022-06-06
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$ 230.00 2022-06-06
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$ 340.00 2022-06-06
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Enamine
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Enamine
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Enamine
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Enamine
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